Cas no 1806952-72-6 (2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine)

• Product Name: 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine
• CAS No: 1806952-72-6
• MF: C₇H₄ClF₂IN₂O₂
• MW: 348.473139762878
• CID: 4894105
• Update Time: 2025-05-24

2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine

• Inchi： 1S/C7H4ClF2IN2O2/c8-2-5-6(13(14)15)3(11)1-4(12-5)7(9)10/h1,7H,2H2
• InChI Key： ZIWYWMVMIILCTB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(CCl)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine

Comprehensive Overview of 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1806952-72-6)

2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1806952-72-6) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivative family, characterized by its unique chloromethyl, difluoromethyl, iodo, and nitro functional groups. Its molecular structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds and advanced materials.

The growing interest in 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a building block for designing small-molecule inhibitors and pesticides. With the increasing demand for sustainable agriculture and precision medicine, this compound has become a focal point in modern chemical synthesis.

One of the key advantages of 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine lies in its structural versatility. The presence of multiple reactive sites, such as the chloromethyl group and the nitro group, allows for a wide range of chemical modifications. This flexibility makes it an ideal candidate for combinatorial chemistry and high-throughput screening applications. Additionally, the difluoromethyl group is known to enhance the metabolic stability of compounds, a feature highly sought after in pharmaceutical design.

In recent years, the compound has been explored for its potential in cancer research. The iodo substituent in its structure offers opportunities for radiolabeling, which is crucial for imaging studies and targeted therapy. This aligns with the current trend in personalized medicine, where molecular imaging plays a pivotal role in diagnosis and treatment. Furthermore, the nitro group can be reduced to an amine, opening doors to further functionalization and the creation of novel therapeutics.

The synthesis of 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine involves multistep organic reactions, often requiring catalysts and controlled conditions to achieve high yields. Researchers are continuously optimizing these processes to improve cost-efficiency and environmental sustainability, reflecting the broader shift toward green chemistry in the industry. The compound's stability and solubility properties are also under investigation to ensure its compatibility with various formulation techniques.

Beyond pharmaceuticals, 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine has potential applications in electronic materials. Its aromatic system and electron-withdrawing groups make it a candidate for developing organic semiconductors and photovoltaic materials. This aligns with the global push for renewable energy and sustainable technologies, addressing common search queries like "organic electronics" and "next-generation materials."

In conclusion, 2-(Chloromethyl)-6-(difluoromethyl)-4-iodo-3-nitropyridine (CAS No. 1806952-72-6) is a multifaceted compound with broad applications across life sciences and advanced materials. Its unique chemical properties and functional groups make it a valuable asset in innovative research. As the scientific community continues to explore its potential, this compound is poised to play a critical role in addressing some of the most pressing challenges in healthcare, agriculture, and technology.